79-37-8

Oxalyl chloride

In Stock

• CAS RN:
• 79-37-8

• Formula:
• C2Cl2O2

• InChI:
• InChI=1S/C2Cl2O2/c3-1(5)2(4)6

• InChIKey:
• CTSLXHKWHWQRSH-UHFFFAOYSA-N

• Oxalyl chloride is a commonly used chlorinating reagent that can be prepared by the reaction of oxalic acid and phosphorus pentachloride.
  
  

Obamegine

• CAS RN:
• 479-37-8

• Formula:
• C36H38N2O6

• InChI:
• InChI=1S/C36H38N2O6/c1-37-13-11-23-18-31(41-3)32-20-26(23)27(37)15-21-5-8-25(9-6-21)43-30-17-22(7-10-29(30)39)16-28-34-24(12-14-38(28)2)19-33(42-4)35(40)36(34)44-32/h5-10,17-20,27-28,39-40H,11-16H2,1-4H3/t27-,28+/m0/s1

• InChIKey:
• XGEAUXVPBXUBKN-WUFINQPMSA-N

• Obamegine is a member of isoquinolines and a bisbenzylisoquinoline alkaloid.

Hypophosphoric acid, tetraethyl ester

Usually In Stock

• CAS RN:
• 679-37-8

• Formula:
• C8H20O6P2

• InChI:
• InChI=1S/C8H20O6P2/c1-5-11-15(9,12-6-2)16(10,13-7-3)14-8-4/h5-8H2,1-4H3

• InChIKey:
• YRYTVTNVBQEUQN-UHFFFAOYSA-N

• Hypophosphoric acid, tetraethyl ester is a useful research compound. Its molecular formula is C8H20O6P2 and its molecular weight is 274.19 g/mol. The purity is usually 95%.

Indole-3-acetamide

In Stock

• CAS RN:
• 879-37-8

• Formula:
• C10H10N2O

• InChI:
• InChI=1S/C10H10N2O/c11-10(13)5-7-6-12-9-4-2-1-3-8(7)9/h1-4,6,12H,5H2,(H2,11,13)

• InChIKey:
• ZOAMBXDOGPRZLP-UHFFFAOYSA-N

• Indole-3-acetamide is an endogenous metabolite of tryptophan and intermediate in the biosynthesis of the major plant, fungal, and bacterial auxin hormone, indole-3-acetic acid (IAA; ), in phytopathogenic bacteria. It is formed directly from tryptophan in plants by tryptophan monooxygenase or, indirectly, through indole-3-acetonitrile or indole-3-acetaldoxime intermediates. Exogenous application of indole-3-acetamide (20 µM) increases the expression of ami1, the gene encoding amidase 1, the enzyme that catalyzes the synthesis of indole-3-acetic acid from indole-3-acetamide, in Arabidopsis. It reduces relative primary root elongation in Arabidopsis mutants that have increased amidase activity and lower indole-3-acetamide levels, but not in wild-type Arabidopsis, when used at concentrations of 1 and 10 µM. Indole-3-acetamide inhibits mouse and rat liver, as well as P. flu...

4-[(3-allyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]phenyl 2-chlorobenzoate

In Stock

• CAS RN:
• 5679-37-8

• Formula:
• C20H14ClNO3S2

• InChI:
• InChI=1S/C20H14ClNO3S2/c1-2-11-22-18(23)17(27-20(22)26)12-13-7-9-14(10-8-13)25-19(24)15-5-3-4-6-16(15)21/h2-10,12H,1,11H2/b17-12+

• InChIKey:
• BIUUYGINKOTWNA-SFQUDFHCSA-N

• 4-[(3-allyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]phenyl 2-chlorobenzoate is a useful research compound. Its molecular formula is C20H14ClNO3S2 and its molecular weight is 415.9 g/mol. The purity is usually 95%.

(4-Chlorophenyl)(4-methoxyphenyl)methanol

In Stock

• CAS RN:
• 34979-37-8

• Formula:
• C14H13ClO2

• InChI:
• InChI=1S/C14H13ClO2/c1-17-13-8-4-11(5-9-13)14(16)10-2-6-12(15)7-3-10/h2-9,14,16H,1H3

• InChIKey:
• NXYTXXDCDYWBOQ-UHFFFAOYSA-N

• (4-Chlorophenyl)(4-methoxyphenyl)methanol is a useful research compound. Its molecular formula is C14H13ClO2 and its molecular weight is 248.71. The purity is usually 95%.

1-(2,5-dimethylbenzyl)-3-((3-(trifluoromethyl)benzyl)thio)-1H-indole

In Stock

• CAS RN:
• 681279-37-8

• Formula:
• C25H22F3NS

• InChI:
• InChI=1S/C25H22F3NS/c1-17-10-11-18(2)20(12-17)14-29-15-24(22-8-3-4-9-23(22)29)30-16-19-6-5-7-21(13-19)25(26,27)28/h3-13,15H,14,16H2,1-2H3

• InChIKey:
• VLKYCLDAXCPERO-UHFFFAOYSA-N

• 1-(2,5-dimethylbenzyl)-3-((3-(trifluoromethyl)benzyl)thio)-1H-indole is a useful research compound. Its molecular formula is C25H22F3NS and its molecular weight is 425.51. The purity is usually 95%.

N'-(4-chlorobenzo[d]thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carbohydrazide

In Stock

• CAS RN:
• 851979-37-8

• Formula:
• C16H12ClN3O3S

• InChI:
• InChI=1S/C16H12ClN3O3S/c17-9-4-3-7-13-14(9)18-16(24-13)20-19-15(21)12-8-22-10-5-1-2-6-11(10)23-12/h1-7,12H,8H2,(H,18,20)(H,19,21)

• InChIKey:
• VTHTWNYNKKJQAD-UHFFFAOYSA-N

• N'-(4-chlorobenzo[d]thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carbohydrazide is a useful research compound. Its molecular formula is C16H12ClN3O3S and its molecular weight is 361.8. The purity is usually 95%.

1-(Pyridin-2-yl)octan-1-one

In Stock

• CAS RN:
• 898779-37-8

• Formula:
• C13H19NO

• InChI:
• InChI=1S/C13H19NO/c1-2-3-4-5-6-10-13(15)12-9-7-8-11-14-12/h7-9,11H,2-6,10H2,1H3

• InChIKey:
• VGFPXTCFKYJHMO-UHFFFAOYSA-N

• 1-(Pyridin-2-yl)octan-1-one is a useful research compound. Its molecular formula is C13H19NO and its molecular weight is 205.3 g/mol. The purity is usually 95%.

N-[2-(4-chlorophenyl)-2-oxo-1-[(4-sulfamoylphenyl)amino]ethyl]furan-2-carboxamide

In Stock

• CAS RN:
• 505079-37-8

• Formula:
• C19H16ClN3O5S

• InChI:
• InChI=1S/C19H16ClN3O5S/c20-13-5-3-12(4-6-13)17(24)18(23-19(25)16-2-1-11-28-16)22-14-7-9-15(10-8-14)29(21,26)27/h1-11,18,22H,(H,23,25)(H2,21,26,27)

• InChIKey:
• PCDDXUAKDPYZOU-UHFFFAOYSA-N

• N-[2-(4-chlorophenyl)-2-oxo-1-[(4-sulfamoylphenyl)amino]ethyl]furan-2-carboxamide is a useful research compound. Its molecular formula is C19H16ClN3O5S and its molecular weight is 433.9 g/mol. The purity is usually 95%.

(1R,15S,16R)-9,10,26-Trimethoxy-15,31-dimethyl-15-oxido-7,24,34-trioxa-31-aza-15-azoniaoctacyclo[19.10.3.23,6.18,12.118,22.025,33.028,32.016,36]octatriaconta-3(38),4,6(37),8(36),9,11,18(35),19,21,25,27,32-dodecaene

• CAS RN:
• 152579-37-8

• Formula:
• C38H40N2O7

• InChI:
• InChI=1S/C38H40N2O7/c1-39-14-12-24-19-32(43-4)36-37-33(24)28(39)17-22-6-9-27(10-7-22)46-38-34-25(20-31(42-3)35(38)44-5)13-15-40(2,41)29(34)18-23-8-11-30(47-37)26(16-23)21-45-36/h6-11,16,19-20,28-29H,12-15,17-18,21H2,1-5H3/t28-,29-,40?/m1/s1

• InChIKey:
• DAFGPYIDXUGEMR-BAQLPNFASA-N

• (1R,15S,16R)-9,10,26-Trimethoxy-15,31-dimethyl-15-oxido-7,24,34-trioxa-31-aza-15-azoniaoctacyclo[19.10.3.23,6.18,12.118,22.025,33.028,32.016,36]octatriaconta-3(38),4,6(37),8(36),9,11,18(35),19,21,25,27,32-dodecaene, also known as (1R,15S,16R)-9,10,26-Trimethoxy-15,31-dimethyl-15-oxido-7,24,34-trioxa-31-aza-15-azoniaoctacyclo[19.10.3.23,6.18,12.118,22.025,33.028,32.016,36]octatriaconta-3(38),4,6(37),8(36),9,11,18(35),19,21,25,27,32-dodecaene, is a useful research compound. Its molecular formula is C38H40N2O7 and its molecular weight is 636.7 g/mol. The purity is usually 95%.

1-Benzyl-2-carbamoyloxymethyl-4-isopropyl-5-(3-nitophenylthio)-1H-imidazole

• CAS RN:
• 178979-37-8

• Formula:
• C21H22N4O4S

• InChI:
• InChI=1S/C21H22N4O4S/c1-14(2)19-20(30-17-10-6-9-16(11-17)25(27)28)24(12-15-7-4-3-5-8-15)18(23-19)13-29-21(22)26/h3-11,14H,12-13H2,1-2H3,(H2,22,26)

• InChIKey:
• ZZNIXWBTYQDWND-UHFFFAOYSA-N

• 1-Benzyl-2-carbamoyloxymethyl-4-isopropyl-5-(3-nitophenylthio)-1H-imidazole, also known as 1-Benzyl-2-carbamoyloxymethyl-4-isopropyl-5-(3-nitophenylthio)-1H-imidazole, is a useful research compound. Its molecular formula is C21H22N4O4S and its molecular weight is 426.5 g/mol. The purity is usually 95%.

3-((1,5-Dibenzyl-1H-indazol-3-yl)oxy)-N,N-dimethylpropan-1-amine hydrochloride

In Stock

• CAS RN:
• 1797879-37-8

• Formula:
• C26H30ClN3O

• InChI:
• InChI=1S/C26H29N3O.ClH/c1-28(2)16-9-17-30-26-24-19-23(18-21-10-5-3-6-11-21)14-15-25(24)29(27-26)20-22-12-7-4-8-13-22;/h3-8,10-15,19H,9,16-18,20H2,1-2H3;1H

• InChIKey:
• LHILUQKQKYJDKG-UHFFFAOYSA-N

• 3-((1,5-Dibenzyl-1H-indazol-3-yl)oxy)-N,N-dimethylpropan-1-amine hydrochloride is a useful research compound. Its molecular formula is C26H30ClN3O and its molecular weight is 436 g/mol. The purity is usually 95%.

3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid monohydrate

In Stock

• CAS RN:
• 1894879-37-8

• Formula:
• C6H8N2O7S

• InChI:
• InChI=1S/C6H6N2O6S.H2O/c7-4-1-3(8(10)11)2-5(6(4)9)15(12,13)14;/h1-2,9H,7H2,(H,12,13,14);1H2

• InChIKey:
• HSZXHKYTBYTMEE-UHFFFAOYSA-N

• 3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid monohydrate is a useful research compound. Its molecular formula is C6H8N2O7S and its molecular weight is 252.20 g/mol. The purity is usually 95%.

1-([2,3'-Bipyridin]-4-ylmethyl)-3-(3,4,5-trimethoxyphenyl)urea

In Stock

• CAS RN:
• 1904179-37-8

• Formula:
• C21H22N4O4

• InChI:
• InChI=1S/C21H22N4O4/c1-27-18-10-16(11-19(28-2)20(18)29-3)25-21(26)24-12-14-6-8-23-17(9-14)15-5-4-7-22-13-15/h4-11,13H,12H2,1-3H3,(H2,24,25,26)

• InChIKey:
• SHLFUDKIYZPQID-UHFFFAOYSA-N

• 1-([2,3'-Bipyridin]-4-ylmethyl)-3-(3,4,5-trimethoxyphenyl)urea is a useful research compound. Its molecular formula is C21H22N4O4 and its molecular weight is 394.431. The purity is usually 95%.

(3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone

In Stock

• CAS RN:
• 2175979-37-8

• Formula:
• C9H10N6OS

• InChI:
• InChI=1S/C9H10N6OS/c1-6-8(17-13-12-6)9(16)14-4-7(5-14)15-10-2-3-11-15/h2-3,7H,4-5H2,1H3

• InChIKey:
• KARGRYSZUXFEOJ-UHFFFAOYSA-N

• (3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone is a useful research compound. Its molecular formula is C9H10N6OS and its molecular weight is 250.28. The purity is usually 95%.

3-(1-((3-chloro-4-fluorophenyl)sulfonyl)piperidin-3-yl)-4-cyclopropyl-1-(2-methoxyethyl)-1H-1,2,4-triazol-5(4H)-one

In Stock

• CAS RN:
• 2188279-37-8

• Formula:
• C19H24ClFN4O4S

• InChI:
• InChI=1S/C19H24ClFN4O4S/c1-29-10-9-24-19(26)25(14-4-5-14)18(22-24)13-3-2-8-23(12-13)30(27,28)15-6-7-17(21)16(20)11-15/h6-7,11,13-14H,2-5,8-10,12H2,1H3

• InChIKey:
• XOJXDFZQQXLLFN-UHFFFAOYSA-N

• 3-(1-((3-chloro-4-fluorophenyl)sulfonyl)piperidin-3-yl)-4-cyclopropyl-1-(2-methoxyethyl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C19H24ClFN4O4S and its molecular weight is 458.93. The purity is usually 95%.

2-Fluoro-2-(prop-2-yn-1-yl)propanediamide

In Stock

• CAS RN:
• 2413379-37-8

• Formula:
• C6H7FN2O2

• InChI:
• InChI=1S/C6H7FN2O2/c1-2-3-6(7,4(8)10)5(9)11/h1H,3H2,(H2,8,10)(H2,9,11)

• InChIKey:
• MUIPGUUTFLUDSD-UHFFFAOYSA-N

• 2-Fluoro-2-(prop-2-yn-1-yl)propanediamide is a useful research compound. Its molecular formula is C6H7FN2O2 and its molecular weight is 158.132. The purity is usually 95%.